Cas no 2228804-45-1 (2-1-(1H-imidazol-2-yl)cyclobutylacetic acid)

• Product Name: 2-1-(1H-imidazol-2-yl)cyclobutylacetic acid
• CAS No: 2228804-45-1
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6042716
• PubChem ID: 165629377
• Update Time: 2025-06-08

2-1-(1H-imidazol-2-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(1H-imidazol-2-yl)cyclobutylacetic acid
• EN300-1789475
• 2228804-45-1
• 2-[1-(1H-imidazol-2-yl)cyclobutyl]acetic acid

• Inchi： 1S/C9H12N2O2/c12-7(13)6-9(2-1-3-9)8-10-4-5-11-8/h4-5H,1-3,6H2,(H,10,11)(H,12,13)
• InChI Key： JSWZEDCCZNHUTA-UHFFFAOYSA-N
• SMILES： OC(CC1(C2=NC=CN2)CCC1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66Ų

Additional information on 2-1-(1H-imidazol-2-yl)cyclobutylacetic acid

Recent Advances in the Study of 2-1-(1H-imidazol-2-yl)cyclobutylacetic acid (CAS: 2228804-45-1)

The compound 2-1-(1H-imidazol-2-yl)cyclobutylacetic acid (CAS: 2228804-45-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the importance of the imidazole ring and cyclobutyl moiety in the compound's interaction with biological targets. The imidazole ring, a common pharmacophore in medicinal chemistry, is known for its ability to participate in hydrogen bonding and π-π stacking interactions, which are crucial for binding to enzymes and receptors. The cyclobutyl group, on the other hand, introduces conformational rigidity, potentially enhancing the compound's selectivity and potency.

One of the key breakthroughs in the synthesis of 2-1-(1H-imidazol-2-yl)cyclobutylacetic acid involves the use of novel catalytic methods to achieve high yields and enantioselectivity. Researchers have reported the successful application of asymmetric hydrogenation and cross-coupling reactions, which have significantly improved the efficiency of the synthetic route. These advancements are critical for scaling up production and facilitating further pharmacological studies.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 2-1-(1H-imidazol-2-yl)cyclobutylacetic acid exhibits promising activity against a range of targets, including inflammatory mediators and oncogenic proteins. For instance, the compound has shown inhibitory effects on interleukin-1β (IL-1β) production, suggesting potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Additionally, its ability to modulate specific kinase pathways has sparked interest in its use as an anticancer agent.

Despite these promising findings, challenges remain in the development of 2-1-(1H-imidazol-2-yl)cyclobutylacetic acid as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further optimization and preclinical studies. Researchers are currently exploring various prodrug strategies and formulation techniques to overcome these hurdles.

In conclusion, 2-1-(1H-imidazol-2-yl)cyclobutylacetic acid (CAS: 2228804-45-1) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and diverse biological activities make it a valuable candidate for further investigation. Continued efforts in synthetic chemistry, pharmacology, and translational research will be essential to unlock its full therapeutic potential.